Cas no 1871856-48-2 (2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol)

• Product Name: 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol
• CAS No: 1871856-48-2
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6239749
• PubChem ID: 130571438
• Update Time: 2025-05-23

2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626247
• 1871856-48-2
• 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol

• Inchi： 1S/C9H13NO2S/c1-12-9-10-7(5-13-9)6-3-2-4-8(6)11/h5-6,8,11H,2-4H2,1H3
• InChI Key： XYLGTYBXUFOFSH-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)C1CCCC1O)OC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.6Ų

Additional information on 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol

Comprehensive Overview of 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol (CAS No. 1871856-48-2)

The compound 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol (CAS No. 1871856-48-2) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. This compound features a cyclopentanol core linked to a 2-methoxy-1,3-thiazole moiety, a combination that offers intriguing possibilities for drug discovery and material science applications. Researchers are particularly drawn to its potential as a bioactive scaffold, given the prevalence of thiazole derivatives in pharmaceuticals.

In recent years, the demand for novel heterocyclic compounds like 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol has surged, driven by the need for innovative therapeutic agents. The thiazole ring, a key component of this molecule, is known for its role in antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "thiazole derivatives in drug development" and "CAS 1871856-48-2 applications" across scientific databases and AI-driven platforms.

The synthesis of 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its methoxy-thiazole segment enhances solubility and bioavailability, making it a promising candidate for structure-activity relationship (SAR) studies. Laboratories focusing on small molecule libraries often prioritize such compounds due to their modular design and potential for lead optimization.

From an industrial perspective, CAS 1871856-48-2 is frequently discussed in contexts like "high-value chemical intermediates" and "custom synthesis services." Its compatibility with cross-coupling reactions and catalysis aligns with trends in sustainable chemistry, a topic dominating forums on green synthesis and atom economy. These attributes make it a subject of patents and proprietary research, particularly in agrochemicals and pharmaceutical excipients.

Analytical characterization of 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm its structural integrity and validate its utility in high-throughput screening (HTS) campaigns. The compound’s logP and hydrogen bonding capacity are also critical parameters for researchers investigating drug-likeness and ADMET properties.

Emerging discussions in scientific communities highlight the role of thiazole-cyclopentanol hybrids in addressing drug resistance—a hot-button issue in infectious disease research. Queries like "novel thiazole-based antibiotics" or "CAS 1871856-48-2 mechanism of action" reflect this trend. Additionally, the compound’s chiral center opens avenues for enantioselective synthesis, a niche yet rapidly growing area in asymmetric catalysis.

In conclusion, 2-(2-Methoxy-1,3-thiazol-4-yl)cyclopentan-1-ol (CAS No. 1871856-48-2) exemplifies the convergence of structural novelty and practical utility. Its relevance spans academic research, industrial R&D, and intellectual property landscapes, ensuring its continued prominence in chemical literature and innovation-driven markets.